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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of penconazole and sulfur, two

widely used fungicides for the control of powdery mildew (Uncinula necator) in vineyards. The

information presented is based on experimental data from scientific studies to assist

researchers and professionals in viticulture and plant pathology in making informed decisions

for disease management strategies.

Executive Summary
Both penconazole, a demethylation inhibitor (DMI) fungicide, and elemental sulfur have

demonstrated efficacy in controlling grapevine powdery mildew.[1] Penconazole offers

systemic and curative action by inhibiting a key enzyme in the fungal cell membrane

biosynthesis pathway.[2] Sulfur, a contact fungicide with a long history of use, provides a multi-

site inhibitory action, making it a valuable tool for resistance management.[3] The choice

between these fungicides depends on various factors, including the stage of the growing

season, disease pressure, resistance management strategies, and production system

(conventional vs. organic).

Efficacy and Performance: Quantitative Data
Field trials have been conducted to evaluate the performance of penconazole and sulfur in

controlling powdery mildew on grape leaves and clusters. The following tables summarize key

findings from a comparative study.
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Table 1: Effect of Penconazole and Sulfur on Powdery Mildew Severity and Grape Yield

Treatment
Application
Rate

Disease
Severity on
Leaves (%)

Disease
Severity on
Clusters (%)

Yield ( kg/vine
)

Untreated

Control
- 35.8 42.5 2.1

Penconazole EW

20%
0.125 ml/L 5.2 6.8 4.5

Sulfur SC 80% 2 ml/L 8.5 10.2 4.1

Sulfur SC 80% 2.5 ml/L 4.7 5.9 4.8

Sulfur SC 80% 3 ml/L 4.9 6.1 4.7

Data adapted from a study evaluating the effects of penconazole and sulfur on grape powdery

mildew.[4]

Table 2: Influence of Penconazole and Sulfur on Grape Quality Parameters

Treatment Application Rate
Total Soluble
Solids (°Brix)

Titratable Acidity
(g/L)

Untreated Control - 16.2 5.8

Penconazole EW 20% 0.125 ml/L 18.5 4.9

Sulfur SC 80% 2 ml/L 18.1 5.1

Sulfur SC 80% 2.5 ml/L 18.8 4.8

Sulfur SC 80% 3 ml/L 18.6 4.9

Data adapted from the same study, indicating the impact on grape quality.[4]
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The data presented above was generated from a field experiment with the following

methodology:

1. Experimental Design: The trial was conducted using a randomized complete block design

with four replications for each treatment.[4]

2. Plant Material: The experiment was carried out on a susceptible grape cultivar with a history

of powdery mildew infection.[4]

3. Treatments and Application:

Penconazole: Applied as a 20% emulsifiable wax (EW) formulation at a concentration of

0.125 ml per liter of water.[4]

Sulfur: Applied as an 80% suspension concentrate (SC) formulation at three different

concentrations: 2, 2.5, and 3 ml per liter of water.[4]

Control: An untreated group was included for comparison.[4]

Application Timing: Fungicides were sprayed three times during the growing season: when

young shoots were 15-35 cm, before flower drop, and at the sour grape stage.[4]

4. Disease Assessment: Disease severity was evaluated one week after the final fungicide

application. Sixty leaves and twelve clusters were randomly sampled from each plot, and the

percentage of infected area was determined.[4]

5. Yield and Quality Analysis: Grape yield was measured in kilograms per vine. Total soluble

solids (a measure of sugar content) were determined using a refractometer, and titratable

acidity was also measured.[4]

Mode of Action and Signaling Pathways
The mechanisms by which penconazole and sulfur inhibit the growth of Uncinula necator are

distinct, which has implications for their use in resistance management programs.
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Penconazole is a sterol biosynthesis inhibitor (SBI) that specifically targets the enzyme

lanosterol 14α-demethylase (CYP51).[2][5] This enzyme is crucial for the conversion of

lanosterol to ergosterol, an essential component of the fungal cell membrane.[6] By inhibiting

this step, penconazole disrupts membrane integrity, leading to abnormal fungal growth and

ultimately cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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